Cas no 2138152-10-8 (2,2-Dimethyl-1-[(oxiran-2-yl)methyl]cyclohexan-1-ol)

• Product Name: 2,2-Dimethyl-1-[(oxiran-2-yl)methyl]cyclohexan-1-ol
• CAS No: 2138152-10-8
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5892843
• PubChem ID: 165443940
• Update Time: 2025-05-26

2,2-Dimethyl-1-[(oxiran-2-yl)methyl]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-[(oxiran-2-yl)methyl]cyclohexan-1-ol
• 2138152-10-8
• EN300-624909
• 2,2-Dimethyl-1-[(oxiran-2-yl)methyl]cyclohexan-1-ol

• Inchi： 1S/C11H20O2/c1-10(2)5-3-4-6-11(10,12)7-9-8-13-9/h9,12H,3-8H2,1-2H3
• InChI Key： ZMLRWRSFKQWMSS-UHFFFAOYSA-N
• SMILES： O1CC1CC1(CCCCC1(C)C)O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.8Ų

Additional information on 2,2-Dimethyl-1-[(oxiran-2-yl)methyl]cyclohexan-1-ol

Comprehensive Overview of 2,2-Dimethyl-1-[(oxiran-2-yl)methyl]cyclohexan-1-ol (CAS No. 2138152-10-8)

2,2-Dimethyl-1-[(oxiran-2-yl)methyl]cyclohexan-1-ol (CAS No. 2138152-10-8) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This compound, characterized by its unique cyclohexanol backbone and epoxide functional group, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features, including the 2,2-dimethyl substitution and the oxiran-2-ylmethyl moiety, contribute to its reactivity and potential applications in various industrial and research settings.

In recent years, the demand for epoxide-containing compounds like 2,2-Dimethyl-1-[(oxiran-2-yl)methyl]cyclohexan-1-ol has surged due to their role in the development of bioactive molecules and polymeric materials. Researchers and manufacturers are increasingly exploring its utility in green chemistry initiatives, where the compound's potential for sustainable synthesis aligns with global trends toward environmentally friendly processes. The compound's CAS No. 2138152-10-8 is frequently searched in academic databases and patent filings, reflecting its growing importance in innovation-driven industries.

One of the key advantages of 2,2-Dimethyl-1-[(oxiran-2-yl)methyl]cyclohexan-1-ol lies in its ability to undergo ring-opening reactions, a property highly valued in the production of fine chemicals and pharmaceutical intermediates. The oxiran-2-yl group, in particular, is a reactive site that can be modified to introduce diverse functional groups, making it a valuable building block in drug discovery and material design. This versatility has led to its inclusion in studies focused on catalysis and stereoselective synthesis, where precision and efficiency are paramount.

The compound's cyclohexanol core also contributes to its stability and solubility, which are critical factors in formulation development. Industries such as cosmetics and agrochemicals have shown interest in derivatives of 2,2-Dimethyl-1-[(oxiran-2-yl)methyl]cyclohexan-1-ol for their potential to enhance product performance. For instance, its incorporation into UV stabilizers and fragrance ingredients has been explored, leveraging its structural robustness and compatibility with other organic components.

From a synthetic chemistry perspective, the preparation of 2,2-Dimethyl-1-[(oxiran-2-yl)methyl]cyclohexan-1-ol often involves epoxidation of precursor alkenes or nucleophilic substitution reactions. Advances in catalytic methods have improved the yield and selectivity of these processes, addressing challenges related to byproduct formation and reaction conditions. These innovations are particularly relevant to researchers seeking scalable synthesis routes for high-value intermediates.

In the context of user-searched topics, questions such as "What are the applications of epoxide derivatives?" or "How is CAS No. 2138152-10-8 used in drug development?" highlight the compound's relevance to contemporary scientific inquiries. Additionally, discussions on green chemistry and sustainable manufacturing often reference compounds like 2,2-Dimethyl-1-[(oxiran-2-yl)methyl]cyclohexan-1-ol as examples of how molecular design can align with ecological goals.

Looking ahead, the potential of 2,2-Dimethyl-1-[(oxiran-2-yl)methyl]cyclohexan-1-ol is expected to expand as new applications emerge in nanotechnology and biomaterials. Its compatibility with polymerization techniques and ability to form cross-linked networks make it a candidate for advanced material systems. Furthermore, ongoing research into its biological activity may uncover novel therapeutic uses, reinforcing its status as a compound of enduring interest.

In summary, 2,2-Dimethyl-1-[(oxiran-2-yl)methyl]cyclohexan-1-ol (CAS No. 2138152-10-8) represents a multifaceted chemical entity with broad utility across multiple disciplines. Its structural features, reactivity, and alignment with industry trends ensure its continued prominence in both academic and industrial spheres. As innovation progresses, this compound is poised to play a pivotal role in shaping the future of chemical synthesis and applied science.